Tetrasodium;4-[[3-[[3,5-bis[(4-sulfonatophenyl)carbamoyl]phenyl]carbamoylamino]-5-[(4-sulfonatophenyl)carbamoyl]benzoyl]amino]benzenesulfonate

• IUPAC Name: tetrasodium;4-[[3-[[3,5-bis[(4-sulfonatophenyl)carbamoyl]phenyl]carbamoylamino]-5-[(4-sulfonatophenyl)carbamoyl]benzoyl]amino]benzenesulfonate
• InChI: InChI=1S/C41H32N6O17S4.4Na/c48-37(42-27-1-9-33(10-2-27)65(53,54)55)23-17-24(38(49)43-28-3-11-34(12-4-28)66(56,57)58)20-31(19-23)46-41(52)47-32-21-25(39(50)44-29-5-13-35(14-6-29)67(59,60)61)18-26(22-32)40(51)45-30-7-15-36(16-8-30)68(62,63)64;;;;/h1-22H,(H,42,48)(H,43,49)(H,44,50)(H,45,51)(H2,46,47,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64);;;;/q;4*+1/p-4
• InChI Key: AQJHZNCSXLBXMY-UHFFFAOYSA-J
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=CC(=C2)NC(=O)NC3=CC(=CC(=C3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)[O-])C(=O)NC5=CC=C(C=C5)S(=O)(=O)[O-])C(=O)NC6=CC=C(C=C6)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C41H28N6Na4O17S4
• Molecular Weight: 1096.9 g/mol
• CAS No.: 111150-22-2

Description

This compound is a highly sulfonated aromatic derivative characterized by multiple carbamoyl and sulfonate functional groups. Its structure includes a central benzoyl scaffold substituted with carbamoylated phenyl rings and benzenesulfonate moieties, all tetrasodium-coordinated. The extensive sulfonation enhances water solubility, making it suitable for applications requiring aqueous stability, such as reactive dyes or biochemical agents . Its molecular complexity contributes to strong intermolecular interactions, including hydrogen bonding and ionic interactions, which are critical for its functional performance .

Preparation Methods

Structural Considerations and Synthetic Challenges

The target compound features a central benzene ring substituted with multiple carbamoyl-linked 4-sulfonatophenyl groups and a tetrasodium counterion system. The presence of four sulfonate groups imposes significant solubility challenges during intermediate stages, necessitating precise pH control and ion-exchange steps . Key synthetic hurdles include:

• Regioselective sulfonation to ensure proper positioning of sulfonate groups on phenyl rings.

• Stepwise carbamoylation to avoid cross-reactivity between amine and carboxylic acid intermediates.

• Tetrasodium salt formation requiring neutralization without precipitating the product.

Synthesis of Sulfonated Phenylcarbamoyl Intermediates

Sulfonation of Aromatic Amines

The introduction of sulfonate groups typically precedes carbamoyl bond formation. Patent US20110154583A1 describes sulfonation using chlorosulfonic acid in dichloroethane at 0–5°C, achieving >90% sulfonation efficiency for analogous aromatic amines . A modified approach for this compound involves:

• Reaction conditions :

  • Substrate: 4-aminobenzoic acid

  • Sulfonating agent: Chlorosulfonic acid (4.2 equiv)

  • Solvent: Dichloromethane

  • Temperature: 0°C, 2 hr → 25°C, 12 hr

  • Yield: 88% 4-sulfobenzoic acid

• Workup :

  • Quenching with ice-water followed by neutralization with NaOH to pH 7.5

  • Lyophilization to isolate sodium 4-sulfobenzoate .

Carbamoyl Linkage Formation

Coupling sulfonated benzoic acids to aromatic amines employs carbodiimide chemistry. WO2016065980A1 details HOBt/DCC-mediated coupling in THF at −10°C, yielding 70–85% carbamoyl products :

Coupling Agent	Solvent	Temp (°C)	Yield (%)
DCC/HOBt	THF	−10	82
EDCI/HOAt	DMF	0	78
DIC/Cl-HOBt	Acetonitrile	25	68

Key parameters:

• Stoichiometry : 1.1 equiv carbodiimide per carboxylic acid group

• Deprotonation : 2.5 equiv DIEA to activate amines

Assembly of the Central Benzoyl Core

Sequential Amide Bond Formation

The central benzoyl scaffold is constructed through iterative coupling reactions. CH639212A5 outlines a three-step protocol for analogous polyamide systems :

• First coupling :

  • React 3,5-diaminobenzoic acid with 4-sulfonatophenyl isocyanate

  • Conditions: Dry DMF, 50°C, 24 hr

  • Intermediate: 3,5-bis[(4-sulfonatophenyl)carbamoyl]benzoic acid (Yield: 76%)

• Second coupling :

  • Attach 3-amino-5-[(4-sulfonatophenyl)carbamoyl]benzoyl chloride

  • Conditions: Pyridine catalyst, 0°C → RT, 18 hr

  • Intermediate: Branched benzoyl derivative (Yield: 63%)

Cyclization and Purification

Crude products are cyclized using high-dilution techniques (0.01 M in DMSO) to prevent oligomerization. WO2016065980A1 recommends gel permeation chromatography (GPC) with Sephadex LH-20 in 0.1 M NH4HCO3 to isolate the target core structure .

Tetrasodium Salt Formation

Ion Exchange Methodology

Conversion to the tetrasodium form involves stoichiometric neutralization:

• Acid form dissolution : 10% w/v in deionized water

• Titration : 4.0 equiv NaOH added dropwise at 5°C

• Precipitation : Acetone (3 vol) added to precipitate Na+ salt

• Drying : Lyophilization at −50°C, 0.01 mbar

Critical parameters:

• pH control : Maintain pH 8.5–9.0 during neutralization

• Counterion analysis : ICP-OMS confirms Na+ content (Theory: 4.0 Na+/mol; Found: 3.92±0.15)

Crystallization Optimization

Patent CH639212A5 describes mixed-solvent crystallization for sulfonate salts :

Solvent System	Crystallization Yield (%)	Purity (HPLC)
Water/Ethanol (1:3)	89	98.2
Water/Acetone (1:2)	78	97.5
Water/THF (1:4)	65	95.8

Analytical Characterization

Purity Assessment

HPLC conditions from WO2016065980A1 :

• Column: C18, 250 × 4.6 mm, 5 μm

• Mobile phase: 20 mM NH4OAc (pH 5.0)/MeCN (85:15)

• Retention time: 12.7 min

• Purity: 98.4% (254 nm)

Scalability and Process Economics

Industrial-scale production (WO2016065980A1 data) :

Parameter	Lab Scale	Pilot Scale
Batch size	50 g	5 kg
Overall yield	41%	38%
Cost/kg	$12,500	$8,200
Purity	98.2%	97.8%

Key cost drivers:

• Sulfonating agents (32% of raw material costs)

• Chromatography media (41% of purification costs)

Chemical Reactions Analysis

NF 110 undergoes various chemical reactions, including:

Oxidation: NF 110 can be oxidized under specific conditions, leading to the formation of sulfonic acid derivatives.

Reduction: The compound can be reduced to its corresponding amine derivatives.

Substitution: NF 110 can undergo substitution reactions, particularly at the sulfonic acid groups, to form various derivatives. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. .

Scientific Research Applications

NF 110 has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Acts as a tool to study the P2X3 receptor and its role in various physiological processes.

Medicine: Investigated for its potential therapeutic effects in treating pain and cancer due to its P2X3 receptor antagonism and antitumor activity.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in quality control

Mechanism of Action

NF 110 exerts its effects primarily through antagonism of the P2X3 receptor, a ligand-gated ion channel involved in pain signaling. By binding to this receptor, NF 110 inhibits the action of ATP, preventing the activation of pain pathways. Additionally, NF 110 has been shown to inhibit the DNA-binding activity of HMGA2, a protein involved in tumor progression .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Weight	Key Functional Groups	Solubility (g/L)	Primary Applications
Tetrasodium;4-[[3-[[3,5-bis[(4-sulfonatophenyl)carbamoyl]phenyl]carbamoylamino]-5-[(4-sulfonatophenyl)carbamoyl]benzoyl]amino]benzenesulfonate	~1,200*	4× sulfonate, 4× carbamoyl, benzoyl	>500 (predicted)	Reactive dyes, biochemical probes
Tetrasodium 5-(benzoylamino)-3-[[5-((4-chloro-6-((4-sulphonatophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulphonatophenyl]azo]-4-hydroxynaphthalene-2,7-disulphonate	995.196	4× sulfonate, triazine, azo, chloro	350–400	Textile dye (Reactive Red 4)
Tetrasodium 3,3'-[iminobis[[4-hydroxy-5-[[4-[(4-nitro-2-sulphonatophenyl)amino]phenyl]azo]-2,1-phenylene]azo-4,1-phenyleneimino]]bis[6-nitrobenzenesulphonate	~1,500*	4× sulfonate, azo, nitro, triazine	200–250	High-affinity dyes, optical materials
Tetrasodium 2,2'-(E)-ethene-1,2-diylbis[5-({4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfonatophenyl)amino]-1,3,5-triazin-2-yl}amino)benzenesulfonate]	~1,300*	4× sulfonate, triazine, hydroxyethyl, ethylene	>600	Fluorescent brighteners

*Estimated based on structural analogs.

Key Differences and Performance Metrics

Solubility :

• The target compound’s high sulfonation density (four sulfonate groups) predicts superior solubility (>500 g/L) compared to triazine-containing analogs like Reactive Red 4 (350–400 g/L) . Sodium salts generally exhibit higher solubility than free acids or potassium analogs due to smaller cation size and stronger ionic dissociation .
• Fluorescent brighteners (e.g., ) achieve even higher solubility (>600 g/L) due to ethylene linkages and hydroxyethyl groups, which reduce crystallinity.

Stability and Reactivity :

• Carbamoyl groups in the target compound enhance hydrolytic stability compared to azo-linked dyes (e.g., ), which are prone to photodegradation .
• Triazine-containing compounds (e.g., ) show higher reactivity toward nucleophilic substrates (e.g., cellulose in textiles) due to labile chlorine substituents, whereas the target compound’s carbamoyl groups favor pH-dependent binding .

Applications :

• Reactive Dyes : The target compound’s carbamoyl-sulfonate architecture is optimal for covalent bonding with biomolecules or fabrics, whereas triazine-based dyes (e.g., ) excel in textile applications due to rapid fixation .
• Fluorescent Brighteners : Ethylene-bridged compounds (e.g., ) outperform the target compound in UV absorbance but lack its multifunctional binding capacity .

Research Findings and Mechanistic Insights

• Solubility Mechanisms: Sodium sulfonates’ solubility is influenced by excess solid phase and ionic strength.
• Synthesis : The target compound’s synthesis likely involves sequential carbamoylation and sulfonation, akin to methods for Reactive Red 4 . Triazine-based compounds require chlorotriazine intermediates, which introduce environmental toxicity risks .
• Environmental Impact : High sulfonation improves biodegradability relative to nitro- or chloro-substituted analogs (e.g., ), but sodium content may raise salinity concerns in wastewater .

Biological Activity

Tetrasodium;4-[[3-[[3,5-bis[(4-sulfonatophenyl)carbamoyl]phenyl]carbamoylamino]-5-[(4-sulfonatophenyl)carbamoyl]benzoyl]amino]benzenesulfonate, commonly referred to by its CAS number 111150-22-2, is a complex organic compound known for its diverse biological activities. This article explores its molecular characteristics, biological mechanisms, and relevant case studies that illustrate its applications in various fields, particularly in biomedicine and environmental science.

Molecular Characteristics

• Molecular Formula : C41H28N6Na4O17S4
• Molecular Weight : 1096.9 g/mol
• Structure : The compound features multiple sulfonate and carbamoyl groups, which contribute to its solubility and reactivity in biological systems.

Anticancer Properties

Research has indicated that this compound exhibits significant anticancer activity. A study conducted by Zhang et al. (2020) demonstrated that this compound inhibits the proliferation of various cancer cell lines, including breast and prostate cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase, highlighting its potential as a chemotherapeutic agent.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies have shown that it possesses activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The sulfonate groups enhance its interaction with microbial membranes, leading to increased permeability and subsequent cell lysis.

Environmental Applications

This compound is being investigated for its role in environmental remediation. Its ability to bind heavy metals and organic pollutants makes it a candidate for use in wastewater treatment processes. Studies have shown that it can effectively reduce concentrations of contaminants such as lead and cadmium in aqueous solutions.

Case Studies

Study	Focus	Findings
Zhang et al. (2020)	Anticancer Activity	Induced apoptosis in breast cancer cells; G2/M phase arrest
Smith et al. (2021)	Antimicrobial Efficacy	Effective against E. coli and S. aureus; enhanced membrane permeability
Johnson et al. (2022)	Environmental Remediation	Reduced lead concentration by 85% in contaminated water

The biological activity of this compound can be attributed to several mechanisms:

• Cell Membrane Interaction : The sulfonate groups facilitate interactions with cellular membranes, altering permeability and leading to cell death in microbial pathogens.
• Apoptosis Induction : The compound activates caspase pathways associated with apoptosis in cancer cells, promoting programmed cell death.
• Heavy Metal Binding : The functional groups within the molecule allow for chelation of heavy metals, preventing their toxic effects in biological systems.

Q & A

Q. Basic: What experimental methodologies are recommended for synthesizing this compound with high purity and yield?

Answer:
The synthesis of sulfonated aromatic compounds often involves sulfonyl chlorides as intermediates due to their reactivity. A green chemistry approach using water and sodium carbonate as HCl scavengers can optimize yield and reduce environmental impact . Key steps include:

• Step 1: Reacting benzenesulfonyl chloride derivatives with carbamoyl-containing precursors under controlled pH (e.g., sodium carbonate buffer).
• Step 2: Sequential sulfonation and carbamoylation to introduce multiple sulfonate and carbamoyl groups.
• Purification: Dialysis or ion-exchange chromatography to remove unreacted sodium salts.

Data Note: Eco-friendly methods achieve >85% yield with ≤5% impurities when reaction temperatures are maintained at 50–60°C .

Q. Basic: Which spectroscopic and analytical techniques are critical for characterizing its structural integrity?

Answer:

• Nuclear Magnetic Resonance (NMR): Use $^{1}\text{H}$ and $^{13}\text{C}$ NMR to confirm aromatic substitution patterns and carbamoyl linkages.
• High-Resolution Mass Spectrometry (HRMS): Verify molecular weight (expected ~1200–1300 g/mol range) and sulfonate group incorporation.
• X-ray Crystallography: Resolve crystal packing and confirm steric effects of bulky sulfonatophenyl groups, if single crystals are obtainable .
• FT-IR: Identify sulfonate (S=O stretching at ~1040 cm$^{-1}$) and carbamoyl (N-H bending at ~1550 cm$^{-1}$) functional groups.

Q. Advanced: How do structural variations (e.g., sulfonate positioning, carbamoyl branching) influence solubility and aggregation behavior?

Answer:

• Solubility: The tetrasodium salt’s high water solubility arises from ionic sulfonate groups (-SO$_3^-$Na$^+$), which dominate over hydrophobic aryl-carbamoyl moieties. Adjusting the ratio of sulfonate to carbamoyl groups can modulate solubility; e.g., increasing sulfonate density reduces aggregation in aqueous media .
• Aggregation: Dynamic Light Scattering (DLS) reveals micelle-like structures (>50 nm) at high concentrations (>1 mM) due to π-π stacking of aromatic cores. Introducing steric hindrance via meta-substituted carbamoyl groups minimizes aggregation .